Ethyl 1-[(5-([(3-fluorophenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)carbonyl]piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[5-[(3-fluorophenyl)carbamoyl]-1,3,4-thiadiazole-2-carbonyl]piperidine-4-carboxylate
• InChI: InChI=1S/C18H19FN4O4S/c1-2-27-18(26)11-6-8-23(9-7-11)17(25)16-22-21-15(28-16)14(24)20-13-5-3-4-12(19)10-13/h3-5,10-11H,2,6-9H2,1H3,(H,20,24)
• InChI Key: HNLCEEGGEODQEA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)C2=NN=C(S2)C(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C18H19FN4O4S
• Molecular Weight: 406.4 g/mol

Description

Ethyl 1-[(5-([(3-fluorophenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)carbonyl]piperidine-4-carboxylate is a useful research compound. Its molecular formula is C18H19FN4O4S and its molecular weight is 406.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 1-[(5-([(3-fluorophenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)carbonyl]piperidine-4-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 1-[(5-([(3-fluorophenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)carbonyl]piperidine-4-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Microwave-Assisted Synthesis and Biological Activities

Compounds related to Ethyl 1-[(5-([(3-fluorophenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)carbonyl]piperidine-4-carboxylate have been synthesized using microwave-assisted methods. These compounds, including variants with 1,3,4-thiadiazole, demonstrated antimicrobial, antilipase, and antiurease activities, highlighting their potential in developing new therapeutic agents (Başoğlu et al., 2013).

Design and Synthesis of Mycobacterium Tuberculosis Inhibitors

A series of compounds bearing a structural resemblance to Ethyl 1-[(5-([(3-fluorophenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)carbonyl]piperidine-4-carboxylate were designed as inhibitors of Mycobacterium tuberculosis GyrB, an essential enzyme for bacterial DNA replication. One particular compound showed significant inhibitory activity, suggesting a promising avenue for antituberculosis therapy (Jeankumar et al., 2013).

Anticancer Agent Development

Research into derivatives of Ethyl 1-[(5-([(3-fluorophenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)carbonyl]piperidine-4-carboxylate has led to the development of compounds with promising anticancer properties. Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids have been synthesized and evaluated, with some displaying strong anticancer activities (Rehman et al., 2018).

Noncovalent Interaction Insights

The synthesis of adamantane-1,3,4-thiadiazole hybrid derivatives, including those structurally related to Ethyl 1-[(5-([(3-fluorophenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)carbonyl]piperidine-4-carboxylate, has provided insights into the nature of noncovalent interactions. These studies emphasize the importance of such interactions in the stabilization of molecular structures, which could be critical in drug design (El-Emam et al., 2020).

Novel Syntheses and Biological Evaluations

Further research has involved the synthesis of new compounds with core structures similar to Ethyl 1-[(5-([(3-fluorophenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)carbonyl]piperidine-4-carboxylate. These studies not only explore novel synthetic pathways but also evaluate the biological activities of these compounds, including their antimicrobial and antifungal properties, demonstrating the compounds' potential in medicinal chemistry (Shafi et al., 2021).